Cas no 25654-09-5 (4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-)

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- is a specialized ester compound characterized by its α,β-unsaturated carbonyl structure. The (E)-configuration ensures stereochemical consistency, which is critical for applications requiring precise molecular interactions. This compound is valued in organic synthesis as a versatile intermediate, particularly in the preparation of heterocyclic compounds and conjugated systems. Its reactive keto and ester functionalities enable selective modifications, making it useful in pharmaceutical and agrochemical research. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- structure

25654-09-5 structure

Product Name:4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-

CAS No:25654-09-5

MF:C₈H₁₂O₃

MW:156.179082870483

CID:1423647

PubChem ID:11989256

Update Time:2025-10-06

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

- 4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
- F73627
- ETHYL (E)-3-OXO-4-HEXENOATE
- 25654-09-5
- (E)-Ethyl 3-oxohex-4-enoate
- (E)-3-oxo-hex-4-enoic acid ethyl ester
- SCHEMBL11378100
- Ethyl (E)-3-oxohex-4-enoate
- MFCD17013519
- ethyl (4E)-3-oxo-4-hexenoate
- BS-48451
- SCHEMBL16867605
- Inchi： 1S/C8H12O3/c1-3-5-7(9)6-8(10)11-4-2/h3,5H,4,6H2,1-2H3/b5-3+
- InChI Key： GAWHNZKGIRQKAX-HWKANZROSA-N
- SMILES： O(C(CC(/C=C/C)=O)=O)CC

Computed Properties

Exact Mass: 156.07866
Monoisotopic Mass: 156.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Pricemore >>

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